Cas no 898781-96-9 ((4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone)

• Product Name: (4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone
• CAS No: 898781-96-9
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03842771
• CID: 1945497
• PubChem ID: 24725432
• Update Time: 2025-04-21

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-FLUORO-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (4-chloro-3-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• MFCD03842771
• AKOS016021219
• DTXSID70643827
• 898781-96-9
• (4-Chloro-3-fluorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 4-CHLORO-3-FLUORO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• (4-Chloro-3-fluorophenyl)[2-(4-thiomorpholinylmethyl)phenyl]methanone

• MDL： MFCD03842771
• Inchi： 1S/C18H17ClFNOS/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： SGKFBILPMQDMEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1=CC=CC=C1CN1CCSCC1)=O

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 511.0±50.0 °C at 760 mmHg
• Flash Point: 262.9±30.1 °C
• Refractive Index: 1.614
• PSA: 45.61000
• LogP: 4.19680
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)